Here, we investigated the interaction of cuminaldehyde with a model carrier protein, bovine serum albumin (BSA). The formation of the BSA–cuminaldehyde complex was confirmed through ultraviolet–visible (UV–Vis) spectroscopy and further proven by detailed intrinsic fluorescence spectroscopic measurements. As observed, cuminaldehyde quenched the intrinsic tryptophanyl fluorescence of BSA. The fluorescence data, before the analyses, were corrected for the inner filter effect (IFE) because of the significant absorption of cuminaldehyde at the excitation wavelength that was employed in the measurements. The typical Stern–Volmer plots were slightly nonlinear; they exhibited negative deviation toward the x-axis, a typical phenomenon that is observed with proteins possessing more than one tryptophan residue. Thus, the modified Stern–Volmer equation was employed to analyze the data. The analyzed data revealed that the interaction of cuminaldehyde with BSA proceeded via a static quenching mechanism and that there was a fair 1 : 1 binding between them. The interaction was strengthened by hydrophobic forces and hydrogen bonding. A lowered concentration of cuminaldehyde did not affect the secondary structure of BSA, although an increased one partially exposed the protein by decreasing its α-helical contents. The molecular dockings and simulations of BSA and cuminaldehyde further confirmed the formation of the stable BSA–cuminaldehyde complex. The in silico results also revealed that the contributions of the hydrophobic interaction and hydrogen bonding were the driving forces that imparted the stability.

Raman spectroscopy is one of the important process analytical technology tools available for implementation in the continuous manufacturing of oral solid dosages. The aim of this study was to investigate several practical considerations in generating real-time measurements using Raman spectrometer at a tablet press feed frame, including the effects of fluorescence interference, photobleaching, feed-frame rpm, and material particle size. Fluorescence, in particular, is a significant drawback of Raman spectroscopy, compared to the use of near-infrared spectroscopy. Potential material sparing strategies were also investigated, including using stationary powders for calibration and isolation of feed-frame materials. Acetaminophen was used as the main active pharmaceutical ingredient (API), and microcrystalline cellulose (MCC) and lactose were used as excipients. The fluorescent behavior of MCC at 785 nm laser wavelength was reported and discussed. Raman spectra of a blend of MCC and acetaminophen and lactose and acetaminophen were collected at the feed frame of the tablet press. A series of preprocessing steps applied to remove the fluorescence interference was found to be effective, including the use of standard normal variate, subtraction of spectra of fluorescent material, baseline correction, and smoothing. Three different PLS models were prepared for different scenarios and their performances were compared. The models were able to predict the concentration of acetaminophen with root mean squared error prediction (RMSEP) of 0.29% w/w when there was no fluorescence interference and 0.57% w/w when there was fluorescence interference in background spectra. The study demonstrated the feasibility of using Raman spectroscopy for API concentration prediction even in the case of fluorescent interference and showed that Raman measurements were robust; that is, they were not much affected by feed-frame rpm and excipient particle size.

NaI(Tl) detectors are frequently operated under unstable temperature conditions when used in an open environment. Temperature changes would result in a peak shift and spectral distortion during measurement. Two easy-to-implement methodologies are proposed to stabilize the measured spectrum without the necessity of adjusting the gain, which are a correction algorithm for temperature-caused peak-shift based on multiple characteristic peak area weighting factors and an interpolation correction algorithm based on multicharacteristic peak sequence. Both of them can be used when the relative channel displacement of characteristic peaks in the spectrum due to temperature changes is not constant. Experimental data obtained under controlled temperature conditions in the laboratory were adopted to correct a spectrum, with joint consideration of some known characteristic peaks, such as 40K, U (214Bi), or Th (208Tl) peaks. Through constructing a reversible temperature coefficient matrix, one can easily obtain the coefficients of the n-th polynomial describing the influence of temperature on peak position, which presents their nonlinear mathematical relationship. Then, corrections of these two effects can also be easily calculated. Comparing the experimental results, peak positions before and after correction, it is proved that the interpolation correction algorithm based on multicharacteristic peak sequence has better correction accuracy, but the temperature-caused peak shift correction algorithm based on the multicharacteristic peak area weighting factor has a shorter calibration time.

This paper introduces a method to detect the content of sucrose, an adulterant of red ginseng, based on terahertz spectroscopy. Experiments were carried out on red ginseng with 6 levels of adulterated concentrations using terahertz time-domain spectroscopy (THz-TDS). We separately extracted the information of the terahertz spectral curve by principal component analysis (PCA) and Monte Carlo uninformative variable elimination (MCUVE) and then separately performed quantitative analysis by partial least squares regression (PLSR) and support vector regression (SVR). Because the nonlinear line factor in the terahertz spectral curve of red ginseng samples is considered, the MCUVE-SVR has high correlation coefficient (>0.99) and ratio prediction to deviation (>7.4), low root means square error of deviation (<1.2%), and Bias (<0.05%). The results prove that MCUVE-SVR can be regarded as an ideal quantitative analysis method in the detection of sucrose incorporation in red ginseng by terahertz spectroscopy.

Long-term industrial activities tend to cause surface subsidence and damage to ground facilities and local ecological environment. Monitoring and analyzing surface subsidence is of great significance to prevent potential disasters. The surface type of the Yellow River Delta in China is complex and there are many industrial activities, so it is necessary to monitor the surface subsidence in this area. Small Baseline Subset InSAR (SBAS-InSAR) can monitor the surface subsidence with millimeter-level accuracy, but it takes a long time to process wide images (Sentinel-1) and is seriously affected by atmospheric errors. To avoid these limitations, we constructed a method combining the CenterNet network and SBAS-InSAR (CNSBAS-InSAR). Firstly, the CenterNet network is used to automatically detect the subsidence areas from the wide differential interferogram formed by two SAR satellite images and determine the location of the subsidence area. Then, the SBAS-InSAR monitoring is performed on the detected multiple subsidence areas. Finally, the small-scale subsidence results are obtained. In this study, based on 24 Sentinel-1A satellite images acquired from 10 January 2018 to 24 December 2018, nine subsidence areas in Yellow River Delta were detected. Three of them had long-term surface subsidence. They were located in Zhanhua District, Xianhe Town, and Hongguang Village, respectively. This paper focuses on analyzing these three areas. The maximum subsidence rate of Zhanhua District, Xianhe Town, and Hongguang Village were −135.21 mm/a, −330.91 mm/a, and −209.68 mm/a, respectively. In addition, the analysis showed that precipitation in the Zhanhua District could effectively slow down the subsidence rate of the area. The subsidence of Xianhe Town threatened the safety of the Shugang Expressway. The subsidence of Hongguang Village caused the safety risks of buildings. The results of this study prove that CNSBAS-InSAR method is reliable for monitoring subsidence areas and it can provide a reference for local construction and protection of Yellow River Delta.

Aflatoxin B1 (AFB1) contamination in peanut oil brings about a significant threat to human health. A method based on Fourier transform near-infrared (FT-NIR) spectroscopy was developed for qualitative and quantitative analysis of AFB1 contamination in peanut oil. A total of 94 samples were collected in the transmission mode and processed by a derivative and smoothing filter. Principal component analysis (PCA), discriminant analysis (DA), and partial least squares regression (PLS) were applied to establish the qualitative and quantitative analysis models. It was demonstrated that the qualitative model could distinguish effectively between the positive and negative samples with identification accuracy up to 100%. The correlation coefficient (R2), the root mean square error of calibration (RMSCE), and the relative percent deviation (RPD) for the quantitative model were 0.951, 3.87%, and 4.52, respectively. There was a good linear relationship between the predicted and reference concentrations of the samples with a significant correlation coefficient of 0.981. The qualitative and quantitative analysis models developed in this work may provide reference for researchers engaged in nondestructive testing of food and agricultural products.

Chemical drugs have been added to some of the traditional herbal medicine to enhance the therapeutic effect. One of them is dexamethasone which is added in herbal pain relief. To determine the content of dexamethasone in herbal medicine, a quantitative analytical method was developed with the reaction of the formation of a dexamethasone-hydroxylamine complex with fluoranil which was measured by UV-Vis spectrophotometry. Under optimized conditions, the performance of this system to analyze dexamethasone exhibited a good analytical response. The correlation coefficient was (R2) of 0.9965 from a concentration of 1–40 g/mL, LOD, and LOQ of 0.21 μg/mL and 0.64 μg/mL, % recovery for concentrations of 80%,100%, and 120%, are 100.14% ± 0.58; 98.35% ± 1.19; and 99.00% ± 1.18, respectively; and %RSD is 0.75%. The sixteen herbal medicine samples were analyzed to confirm the application of this method. The result showed six samples confirmed containing dexamethasone with levels ranging from 7.44 to 21.61 μg/mL and confirmed with HPLC data. The UV-Vis spectrophotometry method is simple and effective for dexamethasone analysis in herbal medicine.

We report a compositional analysis of four coal samples collected from different mines in Pakistan and one Chinese brand. The coal samples were pelletized in the form of a disc and irradiated with a focused laser beam of fundamental (1064 nm) and second (532 nm) harmonics of Nd:YAG laser, which produced plasma on the sample surface. The plasma emissions were recorded using a broadband (200–800 nm), high-resolution spectrometer (LIBS2500plus, Ocean Optics Inc., USA), which shows that the emission spectra from 532 nm, were more intense and dense in comparison with 1064 nm spectra. The compositional analysis of coal samples was performed using the calibration-free LIBS technique, utilizing the plasma temperature and self-absorption corrected emission line intensities. The analysis yields a number of major and trace elements in coal samples, among which the concentration of carbon varies from 642 to 718 g/kg, and sulfur contents were detected as 1.1 to 7.2 g/kg. The heavy metals chromium and lead were detected in the range of 14 to153 and 210 to 252 ppm, respectively. In addition, the gross calorific value (GCV) of all the coal samples was estimated using the concentrations of carbon, hydrogen, nitrogen, oxygen, and sulfur from 26.40 to 27.18 MJ/kg, which is an important parameter to determine the coal quality and burning efficiency.

Snapshot hyperspectral imaging technology is increasingly used in agricultural product monitoring. In this study, we present a 9× local zoom snapshot hyperspectral imaging system. Using commercial spectral sensors with spectrally resolved detector arrays, we achieved snapshot hyperspectral imaging with 14 wavelength bands and a spectral bandwidth of 10–15 nm. An experimental demonstration was performed by acquiring spatial and spectral information about the fruit and Drosophila. The results show that the system can identify Drosophila and distinguish well between different types of fruits. The results of this study have great potential for online fruit classification and pest identification.

Smokeless tobacco (SLT) has been reported to have deleterious effects on the health of its users. This study aims to analyze the constituents of locally collected SLT sample extracts (S1–S11) from Tabuk region of Saudi Arabia using GC-MS and investigate their cytotoxic effect on human gingival fibroblasts (hGFs), normal human fibroblasts (MRC5), and two cancer cell lines (HT29 and HepG2) using MTT assay. GC-MS results showed that pyridine, 3-(1-methyl-1H-pyrrol-2-yl)-, tetracyclo[4.4.1.1(7,10).0(2,5)]dodec-3-en-11-ol, and cotinine were found in S1, while ethyl iso-allocholate was traced in S2. Compounds 9,12-octadecadienoic acid, ethyl ester, 7-methyl-Z-tetradecen-1-ol acetate, cis-10-heptadecenoic acid and octadecanoic acid, ethyl ester, and nicotine traces were found in S4, while compound 3,7,11,15-tetramethyl-2-hexadecen-1-ol, tetradecamethyl-hexasiloxane, and phytol in S5. Additionally, octadecamethyl cyclononasiloxane, oleic acid, and trimethylsilyl ester were found in S6 and S9, respectively. Interestingly, extracts S4, S10, and S6 were the most cytotoxic to the normal fibroblasts (hGF and MRC5, with low selectivity index: <1), compared with doxorubicin and with their effect on the cancerous cells (HT29 and HepG2). Various components detected in SLT samples were carcinogenic, including nicotine and its derivatives, hexadecanoic acid, 1,2-benzenedicarboxylic acid, and octadecanoic acid. The present study showed that the cytotoxic and possibly carcinogenic effects of the SLT samples on gingiva and lung cells are attributed to many compounds and not only nicotine derivatives, all of which could create health threats for SLT users and lead to various types of cancers, including oral, lung, colon, and liver cancers.